Cas no 501351-86-6 (4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 501351-86-6
• MF: C₁₈H₁₈N₄O₅S
• MW: 402.424322605133
• CID: 5986267
• PubChem ID: 2158911
• Update Time: 2025-10-12

4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N,N-dimethylsulfamoyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• Oprea1_779247
• MLS000086332
• 501351-86-6
• AKOS024583554
• CHEMBL1347378
• 4-[(dimethylamino)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(dimethylsulfamoyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F0559-0121
• SMR000021834
• HMS2338N23

• Inchi： 1S/C18H18N4O5S/c1-22(2)28(24,25)13-10-8-12(9-11-13)16(23)19-18-21-20-17(27-18)14-6-4-5-7-15(14)26-3/h4-11H,1-3H3,(H,19,21,23)
• InChI Key： ZAPZVLIJPBBDTM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 402.09979086g/mol
• Monoisotopic Mass: 402.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• pka: 9.59±0.70(Predicted)

Additional information on 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

4-(Dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide: A Comprehensive Overview

The compound 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, with the CAS number 501351-86-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule's structure comprises a benzamide core with a dimethylsulfamoyl group at the 4-position and a 1,3,4-oxadiazole ring substituted at the 5-position with a 2-methoxyphenyl group. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of dimethylsulfamoyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of this group in the compound suggests potential advantages in terms of solubility and bioavailability. Additionally, the 1,3,4-oxadiazole ring is a heterocyclic structure known for its stability and ability to participate in hydrogen bonding, which can enhance the compound's interactions with biological targets. The substitution pattern at the 5-position with a 2-methoxyphenyl group further enhances the molecule's versatility, as methoxy groups are well-known for their electron-donating effects and ability to influence molecular recognition.

In terms of synthesis, researchers have employed various strategies to construct this complex molecule. One approach involves the coupling of an appropriately substituted benzamide derivative with a 1,3,4-oxadiazole ring under mild conditions. The introduction of the dimethylsulfamoyl group typically requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to streamline the production process, making it more efficient and scalable for potential industrial applications.

The biological activity of 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been extensively studied in recent years. Preclinical data indicate that this compound exhibits potent inhibitory effects against several key enzymes implicated in inflammatory diseases and cancer. For instance, it has shown remarkable activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain pathways. Furthermore, studies suggest that this compound may also modulate other therapeutic targets, such as kinases and proteases, making it a promising candidate for multitarget drug design.

The structural features of this compound also make it an attractive scaffold for further modification. Researchers have explored various substitution patterns on both the benzamide core and the oxadiazole ring to optimize its pharmacological properties. For example, altering the position or nature of the methoxy group on the phenyl ring has been shown to significantly impact both in vitro and in vivo activity. These findings underscore the importance of systematic structure-activity relationship (SAR) studies in refining lead compounds for therapeutic applications.

In conclusion, 4-(dimethylsulfamoyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique combination of structural elements and promising biological activity positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative approaches to treating complex diseases.